rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol

Description

rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol is also known as 4-(methylamino)-1-pyridin-3-ylbutan-1-ol . It is an organic compound with the molecular formula $C_{10}H_{16}N_2O$ and a molecular weight of 180.247 g/mol . This compound contains a pyridine ring and is related to pyridines and their derivatives . rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol has a role in scientific research and chemical synthesis .

A similar compound is 4-(Methylnitrosamino)-1-(3-Pyridyl)-1-Butanol, often referred to as NNAL . NNAL is a major metabolite of the carcinogenic nitrosamine 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), which is found in tobacco products . NNAL is detected in the urine of subjects exposed to tobacco and is considered a biomarker and carcinogenic agent .

Both rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol and NNAL share a pyridyl-1-butanol structure but differ in their functional groups, with NNAL containing a methyl(nitroso)amino group . While rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol is primarily noted for its chemical properties and use in research, NNAL is significant due to its association with tobacco-related carcinogenicity .

• CAS No.: 76030-54-1
• Product Name: rac-4-(Methylamino)-1-(3-pyridyl)-1-butanol
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 4-(methylamino)-1-pyridin-3-ylbutan-1-ol
• Standard InChI: InChI=1S/C10H16N2O/c1-11-6-3-5-10(13)9-4-2-7-12-8-9/h2,4,7-8,10-11,13H,3,5-6H2,1H3
• Standard InChIKey: HGDXAKRZPVKQSZ-UHFFFAOYSA-N
• SMILES: CNCCCC(C1=CN=CC=C1)O
• Canonical SMILES: CNCCCC(C1=CN=CC=C1)O
• Synonyms: α-[3-(Methylamino)propyl]-3-pyridinemethanol
• Reference: Kohler et al. Synthetic cascades are enabled by combining biocatalysts with artficial metalloenzymes. Nature Chemistry, doi: 10.1038/nchem.1498, published online 25 November 2012 http://www.nature.com/nchem
• PubChem Compound: 4071159
• Last Modified: Sep 14 2023